Cas no 2092547-88-9 (3-(3-bromo-5-methylthiophen-2-yl)propanenitrile)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)propanenitrile
• CAS No: 2092547-88-9
• MF: C₈H₈BrNS
• MW: 230.124819755554
• CID: 5830875
• PubChem ID: 84793531
• Update Time: 2025-05-26

3-(3-bromo-5-methylthiophen-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)propanenitrile
• EN300-1916918
• 2092547-88-9

• Inchi： 1S/C8H8BrNS/c1-6-5-7(9)8(11-6)3-2-4-10/h5H,2-3H2,1H3
• InChI Key： BHRNXGVXTPAYHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CCC#N

Computed Properties

• Exact Mass: 228.95608g/mol
• Monoisotopic Mass: 228.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)propanenitrile

3-(3-Bromo-5-Methylthiophen-2-yl)Propanenitrile: A Comprehensive Overview

3-(3-Bromo-5-Methylthiophen-2-yl)Propanenitrile, identified by the CAS number 2092547-88-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a bromine substituent and a nitrile group. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, making it a valuable component in various chemical applications.

The nitrile group attached to the thiophene ring further enhances the compound's reactivity and functional versatility. Recent studies have highlighted the potential of 3-(3-Bromo-5-Methylthiophen-2-yl)Propanenitrile in the synthesis of advanced materials, particularly in the development of organic semiconductors. The bromine substituent plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for applications in electronics and optoelectronics.

One of the most promising areas of research involving this compound is its use as a building block in the construction of π-conjugated systems. These systems are essential in modern electronics, as they enable efficient charge transport and light emission. By incorporating 3-(3-Bromo-5-Methylthiophen-2-yl)Propanenitrile into such systems, researchers have demonstrated improved performance in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its electronic applications, this compound has also been explored for its potential in drug discovery. The thiophene moiety is known to exhibit bioactivity, and the presence of the nitrile group introduces additional functional complexity. Recent studies have focused on its ability to interact with specific biological targets, such as enzymes and receptors, suggesting its potential as a lead compound in medicinal chemistry.

The synthesis of 3-(3-Bromo-5-Methylthiophen-2-yl)Propanenitrile involves a multi-step process that typically begins with the preparation of the thiophene derivative. The introduction of the bromine substituent and subsequent coupling with the nitrile group require precise control over reaction conditions to ensure high yields and product purity. Advances in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

From an analytical standpoint, this compound has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-vis) spectroscopy. These studies have provided valuable insights into its molecular structure, electronic transitions, and vibrational modes. Additionally, computational methods such as density functional theory (DFT) have been employed to predict its electronic properties and reactivity.

In terms of stability and degradation behavior, 3-(3-Bromo-5-Methylthiophen-2-yl)Propanenitrile has shown remarkable resilience under standard storage conditions. However, exposure to harsh environmental conditions or reactive agents can lead to decomposition or side reactions. Understanding these degradation pathways is crucial for optimizing its storage and handling procedures.

The integration of this compound into practical applications has been facilitated by its compatibility with existing manufacturing processes. For instance, it can be easily incorporated into polymer blends or used as a precursor for more complex structures. Its thermal stability makes it suitable for high-temperature applications, while its chemical inertness ensures long-term durability.

In conclusion, 3-(3-Bromo-5-Methylthiophen-2-yl)Propanenitrile, CAS number 2092547-88-9, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key player in the development of advanced materials and innovative chemical products. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.